BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Structure
and Glycosidic Linkage of Maltose

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Maltose

Cat. No.: B1330868

Abstract: Maltose, a fundamental disaccharide, plays a significant role in biochemistry and
various industrial processes. Comprising two a-D-glucose units, its structure is defined by a
characteristic a-1,4-glycosidic bond. This guide provides a comprehensive examination of the
molecular architecture of maltose, its physicochemical properties, and the key chemical
reactions it undergoes. Furthermore, it presents detailed experimental protocols for the
structural elucidation of maltose using X-ray crystallography and Nuclear Magnetic Resonance
(NMR) spectroscopy, methodologies crucial for researchers in carbohydrate chemistry,
biochemistry, and drug development.

Molecular Structure of Maltose

Maltose, also known as malt sugar, is a disaccharide with the chemical formula C12H22011.[1]
[2] It is formed from the condensation of two a-D-glucose monosaccharide units.[2][3] This
linkage is a covalent bond known as a glycosidic bond, which is formed in a dehydration
reaction that eliminates one molecule of water.[1][4]

The a-1,4-Glycosidic Bond

The defining feature of maltose's structure is the a-1,4-glycosidic linkage that connects the two
glucose residues.[3][5] This nomenclature specifies:

e a (alpha): The hydroxyl group on the anomeric carbon (C1) of the first glucose molecule was
oriented in the alpha position (pointing downwards in a standard Haworth projection) before
forming the bond.[4][6]
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e 1.4: The bond connects the anomeric carbon (C1) of the first glucose unit to the fourth
carbon (C4) of the second glucose unit.[5][6]

The formation of this bond locks the first glucose residue in its a-anomeric form. However, the
second glucose unit retains a free anomeric carbon at its C1 position. This structural feature is

responsible for many of maltose's chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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